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Compound of Interest

Compound Name: 5-Fluoro-2-iodobenzoic acid

Cat. No.: B1316771

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount for ensuring laboratory safety and environmental
protection. This guide provides detailed, step-by-step procedures for the safe disposal of 5-
Fluoro-2-iodobenzoic acid, a compound that requires careful management due to its
hazardous properties.

Hazard Profile and Safety Data

5-Fluoro-2-iodobenzoic acid is classified as a hazardous substance. It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1]
Adherence to safety protocols is therefore critical.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1316771?utm_src=pdf-interest
https://www.benchchem.com/product/b1316771?utm_src=pdf-body
https://www.benchchem.com/product/b1316771?utm_src=pdf-body
https://www.benchchem.com/product/b1316771?utm_src=pdf-body
https://www.sigmaaldrich.com/AR/es/product/aldrich/678902
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Data Reference

Molecular Formula C7HaFI102 [1](--INVALID-LINK--)
Molecular Weight 266.01 g/mol [1](--INVALID-LINK--)
Appearance Solid [1](--INVALID-LINK--)
Melting Point 145-149 °C [1](--INVALID-LINK--)
Signal Word Danger [1](--INVALID-LINK--)

H301 (Toxic if swallowed),
H315 (Causes skin irritation),

Hazard Statements H319 (Causes serious eye [1](--INVALID-LINK--)
irritation), H335 (May cause

respiratory irritation)

2-8°C, Keep in dark place,
Storage Temperature ) [2](--INVALID-LINK--)
sealed in dry

Experimental Protocol: Disposal Procedure

The following protocol outlines the necessary steps for the safe disposal of 5-Fluoro-2-
iodobenzoic acid and its contaminated containers. This procedure should be carried out in a
designated and well-ventilated area, preferably within a fume hood.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure that the
following PPE is worn:

o Eye Protection: Chemical safety goggles or a face shield.[1]
» Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

» Respiratory Protection: A NIOSH/MSHA approved respirator, such as a dust mask type N95
(US), is necessary, especially if dust is generated.[1]

» Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[3]

2. Spill Management: In the event of a spill:
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Avoid breathing in dust.
Carefully sweep the solid material into a suitable, labeled container for disposal.[4][5]
Do not allow the chemical to enter drains or the environment.[4]

. Waste Chemical Disposal:

Collection: Collect waste 5-Fluoro-2-iodobenzoic acid in a clearly labeled, sealed
container.

Disposal Route: The collected waste must be disposed of through an approved hazardous
waste disposal plant.[4][5] Do not attempt to dispose of this chemical in regular laboratory
trash or down the drain.

Regulations: Adhere to all local, state, and federal regulations regarding hazardous waste
disposal.

. Contaminated Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected and treated as hazardous waste.

Properly rinsed containers can then be disposed of in accordance with institutional
guidelines, which may include recycling or disposal as non-hazardous waste.
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Caption: Disposal workflow for 5-Fluoro-2-iodobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of 5-Fluoro-2-iodobenzoic Acid: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316771#5-fluoro-2-iodobenzoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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